![molecular formula C13H8FN3O B2852255 1-(4-Fluorobenzoyl)-1H-benzotriazole CAS No. 203070-37-5](/img/structure/B2852255.png)
1-(4-Fluorobenzoyl)-1H-benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Fluorobenzoyl)-1H-benzotriazole, also known as FBTA, is a chemical compound that belongs to the class of benzotriazole derivatives. It is widely used in scientific research for its ability to inhibit the activity of certain enzymes and proteins. FBTA has gained significant attention in recent years due to its potential applications in various fields such as biochemistry, pharmacology, and material science.
Mechanism of Action
The mechanism of action of 1-(4-Fluorobenzoyl)-1H-benzotriazole as an enzyme inhibitor involves the formation of a covalent bond between this compound and the active site of the enzyme. This covalent bond prevents the enzyme from carrying out its normal function, leading to a decrease in enzyme activity. The exact mechanism of action of this compound as a fluorescent probe for metal ions is not well understood.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which can lead to an increase in the level of acetylcholine in the synapse. This increase in acetylcholine can result in enhanced cognitive function and memory. This compound has also been shown to inhibit the activity of protein tyrosine phosphatase 1B, which can lead to an increase in insulin sensitivity and glucose uptake in cells.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-Fluorobenzoyl)-1H-benzotriazole in lab experiments include its ability to selectively inhibit the activity of certain enzymes and proteins, its high purity, and its fluorescent properties. However, the limitations of using this compound include its relatively high cost, its potential toxicity, and its limited solubility in some solvents.
Future Directions
There are several future directions for the use of 1-(4-Fluorobenzoyl)-1H-benzotriazole in scientific research. One direction is to explore its potential applications in the field of material science, where it could be used as a building block for the synthesis of novel materials with unique properties. Another direction is to investigate its potential therapeutic applications, particularly in the treatment of diseases such as Alzheimer's disease and diabetes. Finally, further research is needed to understand the exact mechanism of action of this compound as a fluorescent probe for metal ions.
Synthesis Methods
1-(4-Fluorobenzoyl)-1H-benzotriazole can be synthesized by several methods, including the reaction of 4-fluorobenzoic acid with benzotriazole in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC). Another method involves the reaction of 4-fluorobenzoyl chloride with benzotriazole in the presence of a base such as triethylamine. The purity of the synthesized this compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
1-(4-Fluorobenzoyl)-1H-benzotriazole has been widely used in scientific research as an inhibitor of certain enzymes and proteins. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the transmission of nerve impulses. This compound has also been shown to inhibit the activity of protein tyrosine phosphatase 1B, an enzyme that regulates insulin signaling pathways. In addition, this compound has been used as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
benzotriazol-1-yl-(4-fluorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FN3O/c14-10-7-5-9(6-8-10)13(18)17-12-4-2-1-3-11(12)15-16-17/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQQCCQFFYVPHGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2C(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
203070-37-5 |
Source
|
Record name | 1-(4-Fluorobenzoyl)-1H-benzotriazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.